Cas no 2460757-46-2 (6-Iodo-4-(trifluoromethyl)-1H-indazole)

• Product Name: 6-Iodo-4-(trifluoromethyl)-1H-indazole
• CAS No: 2460757-46-2
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• MDL: MFCD32702964
• CID: 5670541
• PubChem ID: 155820637
• Update Time: 2025-11-07

6-Iodo-4-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-26982526
• 6-Iodo-4-(trifluoromethyl)-1H-indazole
• 2460757-46-2
• 1H-Indazole, 6-iodo-4-(trifluoromethyl)-

• MDL： MFCD32702964
• Inchi： 1S/C8H4F3IN2/c9-8(10,11)6-1-4(12)2-7-5(6)3-13-14-7/h1-3H,(H,13,14)
• InChI Key： JYTGWLITHIRMLF-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=NN2)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 311.93713g/mol
• Monoisotopic Mass: 311.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.070±0.06 g/cm3(Predicted)
• Boiling Point: 345.3±37.0 °C(Predicted)
• pka: 11.11±0.40(Predicted)

Additional information on 6-Iodo-4-(trifluoromethyl)-1H-indazole

Introduction to 6-Iodo-4-(trifluoromethyl)-1H-indazole (CAS No: 2460757-46-2)

6-Iodo-4-(trifluoromethyl)-1H-indazole is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No: 2460757-46-2, features a combination of an iodine substituent and a trifluoromethyl group on an indazole backbone, making it a versatile intermediate for the synthesis of various bioactive molecules. The presence of these functional groups imparts distinct reactivity and binding characteristics, which are highly valuable in the development of novel therapeutic agents.

The indazole core is a fused bicyclic structure consisting of a benzene ring and a pyrazole ring, and it is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of an iodine atom at the 6-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions, which are commonly employed in cross-coupling reactions like Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of more intricate pharmacophores.

The trifluoromethyl group at the 4-position adds another layer of functionality to the molecule. This group is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In drug design, trifluoromethyl groups are often incorporated to improve pharmacokinetic properties, such as reducing metabolic clearance rates. Furthermore, they can enhance binding interactions by increasing hydrophobicity and electronic effects. The combination of these two substituents in 6-Iodo-4-(trifluoromethyl)-1H-indazole makes it an attractive building block for medicinal chemists seeking to develop compounds with optimized biological activity.

In recent years, there has been a surge in research focused on indazole derivatives due to their potential applications in treating various diseases. For instance, studies have demonstrated the anti-inflammatory, antiviral, and anticancer properties of certain indazole-based compounds. The structural features of 6-Iodo-4-(trifluoromethyl)-1H-indazole align well with these therapeutic areas, suggesting its utility in designing novel drugs that target specific disease pathways. The iodine atom provides a handle for further chemical manipulation, while the trifluoromethyl group contributes to the compound's pharmacological profile.

One notable application of 6-Iodo-4-(trifluoromethyl)-1H-indazole is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The electrophilic nature of the iodine atom allows for facile introduction of diverse pharmacophores through cross-coupling reactions, enabling the creation of potent kinase inhibitors based on the indazole scaffold.

Another area where 6-Iodo-4-(trifluoromethyl)-1H-indazole shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can disrupt their life cycle. Indazole derivatives have been explored as inhibitors of viral proteases and polymerases. The structural flexibility offered by the indazole core, combined with the electronic modulation provided by the trifluoromethyl group, makes it an ideal candidate for designing molecules that can interfere with viral replication processes.

The synthesis of 6-Iodo-4-(trifluoromethyl)-1H-indazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodine atom and fluorination or trifluoromethylation reactions to incorporate the trifluoromethyl group. Advanced synthetic techniques such as transition metal catalysis are frequently employed to achieve high yields and selectivity. These synthetic strategies highlight the compound's importance as a synthetic intermediate in drug discovery pipelines.

In conclusion,6-Iodo-4-(trifluoromethyl)-1H-indazole (CAS No: 2460757-46-2) is a valuable compound in pharmaceutical research due to its unique structural features and functional properties. Its combination of an iodine substituent and a trifluoromethyl group on an indazole backbone makes it a versatile intermediate for synthesizing bioactive molecules with potential applications in various therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like 6-Iodo-4-(trifluoromethyl)-1H-indazole will undoubtedly play a crucial role in advancing drug discovery efforts.